The lanthanide element from H-Glutaned replaces calcium in its complex with prothrombine, thus preventing the formation of thrombine and interrupting the blood coagulation process. In vivo, the maximum effect occurs after 4-5 hours, the duration of action is 5 hours.
It is an anticoagulant. Complex of lanthanide element,, synthetic.
H-GLUTANED
CAS No.: 148822-93-9
Cat. No.: VC0234891
Molecular Formula: C37H34FN3O7
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 148822-93-9 |
|---|---|
| Molecular Formula | C37H34FN3O7 |
| Molecular Weight | 0 |
Introduction
Chemical Identity and Structure
H-GLUTANED is a lanthanide-based compound with anticoagulant properties. According to scientific databases, it is chemically defined as follows:
| Property | Specification |
|---|---|
| Product Identification | L9049 |
| CAS Number | 148822-93-9 |
| Molecular Formula | Nd(C₅O₄NH₈)₂·3H₂O |
| Molecular Weight | 489.2 g/mol |
| Physical Appearance | Pink powder |
| Melting Point | ~200°C |
| Solubility | Soluble in water and ethanol |
| Optical Activity | L enantiomer |
| Purity Standard | Minimum 97% (verified by chemical elemental analysis, IR) |
H-GLUTANED represents a complex between neodymium (a lanthanide element) and glutamine-derived ligands . The structure features a central neodymium ion coordinated with organic ligands derived from glutamine, with three water molecules completing the coordination sphere.
Mechanism of Anticoagulant Action
The biological activity of H-GLUTANED stems from its unique interaction with coagulation factors:
Calcium Displacement Mechanism
H-GLUTANED exhibits its anticoagulant effect through a calcium displacement mechanism. The lanthanide element (neodymium) replaces calcium in its complex with prothrombin, thereby preventing the formation of thrombin and interrupting the blood coagulation cascade . This mechanism differs significantly from traditional anticoagulants such as heparin, which primarily acts by potentiating antithrombin III activity.
Comparison to Related Lanthanide Complexes
The compound belongs to a broader class of lanthanide-based complexes that have demonstrated biological activity. Similar lanthanide complexes have shown interactions with biological systems through metal ion coordination, which can disrupt normal calcium-dependent processes .
Pharmacological Profile
H-GLUTANED demonstrates specific pharmacological characteristics that have been documented through both in vivo and in vitro studies:
In Vivo Pharmacokinetics (Rabbit Model)
| Parameter | Value |
|---|---|
| Administration Route | Intravenous |
| Onset of Anticoagulant Effect | 0.5-1 hour |
| Maximum Effect Time | 3 hours |
| Duration of Action | 5 hours |
In Vitro Coagulation Parameters
The compound demonstrates significant effects on coagulation parameters in laboratory settings:
| Concentration | Coagulation Time | Standard Reference |
|---|---|---|
| 0.02-0.5% solutions | 30.00 ± 0.08 seconds | 20.00 ± 0.06 seconds |
Comparison with Other Anticoagulants
H-GLUTANED's properties can be contrasted with other anticoagulant agents:
| Property | H-GLUTANED | Heparin | Warfarin |
|---|---|---|---|
| Mechanism | Calcium displacement in prothrombin | Antithrombin III potentiation | Vitamin K antagonism |
| Onset | 0.5-1 hour | Immediate (IV) | 24-72 hours |
| Duration | 5 hours | 1-2 hours (standard) | 2-5 days |
| Administration | IV documented | IV, SC | Oral |
| Reversibility | Not documented | Protamine sulfate | Vitamin K, PCC |
Unlike beta-1,3-glucan sulfates that show both anticoagulant and antithrombotic effects comparable to heparin , H-GLUTANED appears to function primarily through direct interaction with coagulation factors rather than affecting multiple pathways.
| Aspect | Recommendation |
|---|---|
| Storage Form | Dry state or in saline solution |
| Temperature | Room temperature |
| Container | Sealed, moisture-protected |
| Reconstitution | If stored dry, reconstitute in appropriate buffer immediately before use |
| Stability | Data on long-term stability not extensively documented |
These recommendations ensure the compound maintains its structural integrity and biological activity .
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